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Compound of Interest

Compound Name:
(3-(Aminomethyl)phenyl)methanol

hydrochloride

Cat. No.: B1291327 Get Quote

Essential Safety and Handling Guide for (3-
(Aminomethyl)phenyl)methanol hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling (3-(Aminomethyl)phenyl)methanol hydrochloride. Adherence to

these procedures is critical for ensuring laboratory safety and regulatory compliance.

(3-(Aminomethyl)phenyl)methanol hydrochloride is a chemical compound that requires

careful handling due to its potential health hazards. The information provided herein is a

synthesis of available safety data and best practices for laboratory operations.

Hazard Identification and Personal Protective Equipment
(PPE)
The primary known hazards of (3-(Aminomethyl)phenyl)methanol hydrochloride are that it

is harmful if swallowed and causes serious eye damage. The non-hydrochloride form of this

compound is classified as corrosive and can cause severe skin burns and eye damage.[1]

Therefore, stringent adherence to PPE protocols is mandatory.
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Protection Type Equipment Specification & Rationale

Eye Protection
Chemical safety goggles and a

face shield

Goggles must be worn at all

times to protect against

splashes. A face shield

provides an additional layer of

protection for the entire face.

[2]

Hand Protection Chemical-resistant gloves

While specific breakthrough

times for this compound are

not available, Butyl rubber or

Neoprene gloves are

recommended based on their

general resistance to alcohols

and amines.[3][4][5]

Disposable nitrile gloves may

be suitable for incidental

contact with small quantities,

but should be changed

immediately upon

contamination.[6] A substance-

specific risk assessment and

consultation with the glove

manufacturer are highly

recommended.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect against minor

spills.[7] For tasks with a

higher risk of splashes, a

chemical-resistant apron over

the lab coat is advised.[6]

Respiratory Protection NIOSH-approved respirator A respirator should be used

when handling the powder

outside of a chemical fume

hood or when there is a

potential for aerosolization.
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The type of respirator should

be selected based on a risk

assessment.

Foot Protection Closed-toe shoes

Shoes that fully cover the feet

are required in the laboratory

to protect against spills.[7]

Operational and Disposal Plans
Safe handling and proper disposal are paramount to laboratory safety and environmental

responsibility. The following step-by-step procedures provide guidance for the operational

lifecycle of (3-(Aminomethyl)phenyl)methanol hydrochloride in the laboratory.

Safe Handling Protocol
This flowchart outlines the necessary steps for safely handling (3-
(Aminomethyl)phenyl)methanol hydrochloride from receipt to disposal.
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Experimental Protocol: Weighing and Solution Preparation

Preparation: Before handling the compound, ensure you are wearing all the recommended

PPE as detailed in the table above. The weighing and solution preparation should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[6][7]

Weighing: Carefully weigh the desired amount of the solid (3-
(Aminomethyl)phenyl)methanol hydrochloride. Avoid creating dust. Use a spatula for

transfers.

Solution Preparation: If preparing a solution, slowly add the solid to the solvent to avoid

splashing. If dissolving in water, be aware that this may be an exothermic process.

Disposal Plan
Proper disposal of (3-(Aminomethyl)phenyl)methanol hydrochloride and its containers is

crucial to prevent environmental contamination and ensure compliance with regulations.

Disposal Procedures for (3-(Aminomethyl)phenyl)methanol hydrochloride

Waste Type Disposal Protocol

Solid Waste

Collect in a designated, clearly labeled, and

sealed hazardous waste container. The label

should include the full chemical name.

Liquid Waste (Solutions)

Collect in a separate, compatible, and clearly

labeled hazardous waste container. Do not mix

with incompatible waste streams.

Contaminated Materials

Any materials (e.g., pipette tips, weighing boats,

gloves) contaminated with the compound should

be disposed of as solid hazardous waste.

Empty Containers

Triple rinse the container with a suitable solvent.

Collect the rinsate as liquid hazardous waste.

After triple rinsing and air drying, deface the

original label and dispose of the container

according to your institution's guidelines.
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Hazard and Protective Measures Relationship
This diagram illustrates the relationship between the potential hazards associated with (3-
(Aminomethyl)phenyl)methanol hydrochloride and the corresponding protective measures.
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Hazards and Corresponding Protective Measures

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling (3-
(Aminomethyl)phenyl)methanol hydrochloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1291327#personal-protective-equipment-for-
handling-3-aminomethyl-phenyl-methanol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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